Cas no 36685-66-2 ((2E)-3-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• CAS No: 36685-66-2
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• MDL: MFCD00048043
• CID: 921548
• PubChem ID: 5712095
• Update Time: 2025-04-19

(2E)-3-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• (E)-3-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• 3-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-2-propen-1-one
• 3,4,4'-trimethoxy-chalcone
• 3,4,4'-Trimethoxychalcone
• 3,4,4'-Trimethoxychalkon
• 3,4,4'-Trimethoxy-chalkon
• AC1NWTQU
• AC1Q5EFZ
• Chalcone, 3,4,4'-trimethoxy-
• CHEMBL40501
• NSC158166
• STOCK1N-38876
• SureCN3219103
• MFCD00048043
• STK889373
• AKOS000991653
• (E)-3-(3,4-Dimethoxy-phenyl)-1-(4-methoxy-phenyl)-propenone
• SCHEMBL3219103
• 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)-
• NSC-158166
• BDBM50141528
• 36685-66-2
• F0896-0352
• 3-(3,4-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• 144309-49-9
• 3-(3,4-DIMETHOXY-PHENYL)-1-(4-METHOXY-PHENYL)-PROPENONE
• NSC 158166

• MDL： MFCD00048043
• Inchi： 1S/C18H18O4/c1-20-15-8-6-14(7-9-15)16(19)10-4-13-5-11-17(21-2)18(12-13)22-3/h4-12H,1-3H3/b10-4+
• InChI Key： OOINNLCMWQHXGE-ONNFQVAWSA-N
• SMILES： O(C)C1C(=CC=C(/C=C/C(C2C=CC(=CC=2)OC)=O)C=1)OC

Computed Properties

• Exact Mass: 298.12054
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 3.60850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones